Cas no 18940-57-3 (1,1'-(Piperazine-1,4-diyl)diethanone)

1,1'-(Piperazine-1,4-diyl)diethanone structure
18940-57-3 structure
Product Name:1,1'-(Piperazine-1,4-diyl)diethanone
CAS No:18940-57-3
MF:C8H14N2O2
MW:170.208961963654
MDL:MFCD00456879
CID:157267
PubChem ID:95851
Update Time:2025-04-19

1,1'-(Piperazine-1,4-diyl)diethanone Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(Piperazine-1,4-diyl)diethanone
    • 1-(4-acetylpiperazin-1-yl)ethanone
    • 3,8-DIAZABICYCLO[3.2.1]OCT-8-YLACETIC ACID
    • Ethanone,1,1'-(1,4-piperazinediyl)bis-
    • 1,4-diacetyl-1,4-diazacyclohexane
    • 1,4-Diacetyl-piperazin
    • 1,4-Diacetylpiperazine
    • Benzylpiperazine-M (piperazine),2AC
    • N,N'-diacetyl piperazine
    • Piperazine,1,4-diacetyl
    • Piperazine,4-diacetyl
    • 1,1'-(1,4-Piperazinediyl)bisethanone
    • 1,1'-(Piperazine-1,4-diyl)bisethanone
    • Piperazine, 1,4-diacetyl- (6CI,8CI,9CI)
    • Piperazine, 1,4-diacetyl-
    • Piperazine,4-diacetyl-
    • NSC39650
    • NBQBICYRKOTWRR-UHFFFAOYSA-N
    • NSC54822
    • 9872AA
    • Benzylpiperazine-M (piperazine), 2AC
    • TRA0068286
    • Et
    • Ethanone, 1,1'-(1,4-piperazinediyl)bis-
    • NSC-39650
    • Piperazine,1,4-diacetyl-(6ci,8ci,9ci)
    • CS-0155035
    • UNII-G95A229PEK
    • AMY10038
    • A880452
    • AKOS003888568
    • O10329
    • NSC 39650
    • AI3-28700
    • G95A229PEK
    • 1,1'-(1,4-Piperazinediyl)bis[ethanone]
    • DS-17612
    • Z31727122
    • NSC-54822
    • SCHEMBL860793
    • DTXSID00172352
    • 18940-57-3
    • BRN 0136055
    • MFCD00456879
    • 5-23-01-00045 (Beilstein Handbook Reference)
    • Piperazine, 1,4-diacetyl
    • MDL: MFCD00456879
    • Inchi: 1S/C8H14N2O2/c1-7(11)9-3-5-10(6-4-9)8(2)12/h3-6H2,1-2H3
    • InChI Key: NBQBICYRKOTWRR-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCN(C(C)=O)CC1
    • BRN: 0136055

Computed Properties

  • Exact Mass: 170.10600
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6
  • XLogP3: -1

Experimental Properties

  • Boiling Point: 365.2°C at 760 mmHg
  • PSA: 40.62000
  • LogP: -0.42720

1,1'-(Piperazine-1,4-diyl)diethanone Security Information

1,1'-(Piperazine-1,4-diyl)diethanone Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,1'-(Piperazine-1,4-diyl)diethanone Pricemore >>

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1,1'-(Piperazine-1,4-diyl)diethanone Production Method

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